Nickel(II) oxide
Nickel(II) oxide
Nickel oxide appears as odorless green-black cubic crystals (yellow when hot) or green powder. (NTP, 1992)
Nickel Monoxide is a green to black colored, inorganic compound that turns yellow and produces toxic gases upon heating. Nickel monoxide is used in the electronics, ceramics, steel and alloy industries. Exposure to this substance can cause severe dermatitis, skin and asthma-like allergies and damages the lungs, kidneys, gastrointestinal tract and neurological system. Nickel monoxide is a known carcinogen and is associated with an increased risk of developing lung and nasal cancers. (NCI05)
Nickel Monoxide is a green to black colored, inorganic compound that turns yellow and produces toxic gases upon heating. Nickel monoxide is used in the electronics, ceramics, steel and alloy industries. Exposure to this substance can cause severe dermatitis, skin and asthma-like allergies and damages the lungs, kidneys, gastrointestinal tract and neurological system. Nickel monoxide is a known carcinogen and is associated with an increased risk of developing lung and nasal cancers. (NCI05)
Brand Name:
Vulcanchem
CAS No.:
1313-99-1
VCID:
VC0073112
InChI:
InChI=1S/Ni.O
SMILES:
O=[Ni]
Molecular Formula:
NiO
Molecular Weight:
74.693 g/mol
Nickel(II) oxide
CAS No.: 1313-99-1
Main Products
VCID: VC0073112
Molecular Formula: NiO
Molecular Weight: 74.693 g/mol
| CAS No. | 1313-99-1 |
|---|---|
| Product Name | Nickel(II) oxide |
| Molecular Formula | NiO |
| Molecular Weight | 74.693 g/mol |
| IUPAC Name | oxonickel |
| Standard InChI | InChI=1S/Ni.O |
| Standard InChIKey | GNRSAWUEBMWBQH-UHFFFAOYSA-N |
| Impurities | Typical impurities, present at levels of 1% or less, include cobalt, copper, iron, and sulfur. |
| SMILES | O=[Ni] |
| Canonical SMILES | O=[Ni] |
| Colorform | Green powder Greenish-black cubic crystals Yellow when hot |
| Density | 6.67 (NTP, 1992) 6.72 6.7 g/cm³ |
| Melting Point | 3603 °F (NTP, 1992) 1955 °C |
| Physical Description | Nickel oxide appears as odorless green-black cubic crystals (yellow when hot) or green powder. (NTP, 1992) DryPowder DryPowder; OtherSolid; PelletsLargeCrystals; WetSolid GREEN-TO-BLACK CRYSTALLINE POWDER. |
| Description | Nickel oxide appears as odorless green-black cubic crystals (yellow when hot) or green powder. (NTP, 1992) Nickel Monoxide is a green to black colored, inorganic compound that turns yellow and produces toxic gases upon heating. Nickel monoxide is used in the electronics, ceramics, steel and alloy industries. Exposure to this substance can cause severe dermatitis, skin and asthma-like allergies and damages the lungs, kidneys, gastrointestinal tract and neurological system. Nickel monoxide is a known carcinogen and is associated with an increased risk of developing lung and nasal cancers. (NCI05) |
| Solubility | less than 1 mg/mL at 68° F (NTP, 1992) 0.11 MG/100 ML @ 20 °C SOL IN ACIDS; AMMONIUM HYDROXIDE Insol in caustic solutions SOL IN POTASSIUM CYANIDE Insoluble in water; soluble in acids Solubility in water, mg/l at 20 °C: 1.1 (practically insoluble) |
| Synonyms | nickel monoxide nickel oxide nickel(II)oxide |
| Vapor Pressure | 0 mm Hg at 68 °F (NTP, 1992) |
| PubChem Compound | 14805 |
| Last Modified | Nov 11 2021 |
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